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A comprehensive search for published data on the sesquiterpenoid 2-Hydroxyplatyphyllide
has revealed a significant scarcity of publicly available experimental results, making an

assessment of data reproducibility currently impossible. While the compound has been

successfully isolated and identified, detailed studies on its biological activity, efficacy, and

corresponding experimental protocols are not present in the accessible scientific literature.

Our investigation aimed to compile a comparison guide for researchers, scientists, and drug

development professionals, focusing on the reproducibility of published data for 2-
Hydroxyplatyphyllide. However, the foundational quantitative data and detailed

methodologies required for such a guide are absent from published research.

Isolation and Identification of 2-
Hydroxyplatyphyllide
2-Hydroxyplatyphyllide (CAS No. 72145-19-8, Molecular Formula: C₁₄H₁₄O₃) is a

sesquiterpenoid that has been isolated from the roots of Ligularia songarica, a plant belonging

to the Asteraceae family.[1][2][3] A 2014 study published in Zhong Yao Cai documented the

isolation and identification of ten compounds from Ligularia songarica, with 2-
Hydroxyplatyphyllide being one of them.[3] However, this study focused on the chemical

constitution of the plant and did not provide quantitative data on the biological activities of the

isolated compounds.
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Biological Activities of Related Compounds from
Ligularia Species
While specific data for 2-Hydroxyplatyphyllide is lacking, studies on other chemical

constituents isolated from Ligularia songarica and other species of the Ligularia genus indicate

a range of biological activities. For instance, five new oplopane sesquiterpenes, named

songaricalarins A-E, isolated from Ligularia songarica, were evaluated for their in vitro cytotoxic

activity against various cancer cell lines. One of these compounds exhibited notable

cytotoxicity.[4] Another study on new bisabolane-type sesquiterpenes from the same plant

species reported antibacterial activity for one of the isolated compounds against Escherichia

coli, Pseudomonas aeruginosa, and Salmonella pullorum.[5]

The genus Ligularia is known for producing a variety of secondary metabolites, including

terpenoids, benzofuran derivatives, flavonoids, and sterols, which have shown anti-

inflammatory, antioxidative, anti-bacterial, and anti-tumor effects in modern pharmacological

research.[6] It is plausible that 2-Hydroxyplatyphyllide may possess similar biological

activities, but without specific experimental data, this remains speculative.

General Experimental Workflow for Natural Product
Isolation
To provide some context for the audience, a general workflow for the isolation and identification

of natural compounds like 2-Hydroxyplatyphyllide is outlined below. This diagram illustrates

the typical steps involved in such a research process.
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Plant Material Collection & Preparation

Extraction & Fractionation

Isolation & Purification

Structure Elucidation

Collection of Ligularia songarica

Drying and Grinding

Solvent Extraction

Crude Extract Fractionation

Chromatographic Techniques
(e.g., Column, HPLC)

Isolation of Pure Compounds

Spectroscopic Analysis
(NMR, MS)

Identification of
2-Hydroxyplatyphyllide
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A generalized workflow for the isolation and identification of natural products.
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Conclusion
The primary objective of creating a comparison guide on the reproducibility of published data

for 2-Hydroxyplatyphyllide cannot be fulfilled due to the absence of such data in the public

domain. While the compound has been identified as a constituent of Ligularia songarica, further

research is required to determine its biological activities and pharmacological potential.

Researchers and drug development professionals interested in this compound will likely need

to conduct foundational in vitro and in vivo studies to generate the initial data necessary for any

future reproducibility assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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